Cas no 94159-26-9 (3-Methoxyphenyl o-acetylsalicylate)

• Product Name: 3-Methoxyphenyl o-acetylsalicylate
• CAS No: 94159-26-9
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 818547
• PubChem ID: 11971304
• Update Time: 2025-04-19

3-Methoxyphenyl o-acetylsalicylate Chemical and Physical Properties

Names and Identifiers

• 3-Methoxyphenyl o-acetylsalicylate
• EINECS 303-204-0
• NS00065535
• 3-METHOXYPHENYL 2-(ACETYLOXY)BENZOATE
• 94159-26-9
• DTXSID10916244

• Inchi： 1S/C16H14O5/c1-11(17)20-15-9-4-3-8-14(15)16(18)21-13-7-5-6-12(10-13)19-2/h3-10H,1-2H3
• InChI Key： NEPVYKZQDZUSFC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1OC(C)=O)=O)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 287.091949
• Monoisotopic Mass: 287.091949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 2.9

Experimental Properties

• Density: 1.22
• Boiling Point: 434.3°Cat760mmHg
• Flash Point: 193.2°C
• Refractive Index: 1.561